Cas no 5480-01-3 ((4Z)-4-[(2,5-dichlorophenyl)hydrazono]-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one)

• Product Name: (4Z)-4-[(2,5-dichlorophenyl)hydrazono]-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one
• CAS No: 5480-01-3
• MF: C₁₆H₁₂Cl₂N₄O
• MW: 347.198680877686
• CID: 1590784
• PubChem ID: 2848498
• Update Time: 2025-04-21

(4Z)-4-[(2,5-dichlorophenyl)hydrazono]-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one Chemical and Physical Properties

Names and Identifiers

• (4Z)-4-[(2,5-dichlorophenyl)hydrazono]-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one
• 1H-pyrazole-4,5-dione, 3-methyl-1-phenyl-, 4-[2-(2,5-dichlorophenyl)hydrazone], (4Z)-
• (4Z)-4-[(2,5-Dichlorophenyl)hydrazono]-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one; 1H-pyrazole-4,5-dione, 3-methyl-1-phenyl-, 4-[2-(2,5-dichlorophenyl)hydrazone], (4Z)-
• STK007812
• (4Z)-4-[2-(2,5-dichlorophenyl)hydrazinylidene]-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one
• (4Z)-4-[2-(2,5-DICHLOROPHENYL)HYDRAZIN-1-YLIDENE]-3-METHYL-1-PHENYL-4,5-DIHYDRO-1H-PYRAZOL-5-ONE
• 4-[2-(2,5-dichlorophenyl)diazen-1-yl]-5-methyl-2-phenyl-1H-pyrazol-3-one
• 5480-01-3
• AC1NSGVK
• AKOS000486699
• 3-methyl-1-phenyl-1H-pyrazole-4,5-dione 4-[(2,5-dichlorophenyl)hydrazone]
• DTXSID70416437
• 4-[(2,5-dichlorophenyl)diazenyl]-5-methyl-2-phenyl-1H-pyrazol-3-one

• Inchi： 1S/C16H12Cl2N4O/c1-10-15(20-19-14-9-11(17)7-8-13(14)18)16(23)22(21-10)12-5-3-2-4-6-12/h2-9,21H,1H3/b20-19+
• InChI Key： DCGKQIGQXKTDQL-FMQUCBEESA-N
• SMILES： ClC1C=CC(=CC=1/N=N/C1C(N(C2C=CC=CC=2)NC=1C)=O)Cl

Computed Properties

• Exact Mass: 346.03906
• Monoisotopic Mass: 346.038816
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.1
• XLogP3: 5.1

Experimental Properties

• Density: 1.41
• Boiling Point: 448.3°C at 760 mmHg
• Flash Point: 225°C
• Refractive Index: 1.672
• PSA: 57.06